Cas no 824933-92-8 (Phenol, 5-(methoxymethyl)-2-nitro-)

• Product Name: Phenol, 5-(methoxymethyl)-2-nitro-
• CAS No: 824933-92-8
• MF: C₈H₉NO₄
• MW: 183.161362409592
• CID: 690531
• PubChem ID: 21106185
• Update Time: 2025-04-19

Phenol, 5-(methoxymethyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 5-(methoxymethyl)-2-nitro-
• 5-(methoxymethyl)-2-nitrophenol
• DTXSID50610810
• 5-Methoxymethyl 2-Nitro phenol
• GXCQSXIZLXSDNE-UHFFFAOYSA-N
• SCHEMBL2346437
• 824933-92-8

• Inchi： 1S/C8H9NO4/c1-13-5-6-2-3-7(9(11)12)8(10)4-6/h2-4,10H,5H2,1H3
• InChI Key： GXCQSXIZLXSDNE-UHFFFAOYSA-N
• SMILES： O(C)CC1C=CC(=C(C=1)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 183.05315777g/mol
• Monoisotopic Mass: 183.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols